Cas no 2228000-77-7 ((2R)-5-cyclopropylhexan-2-ol)

(2R)-5-Cyclopropylhexan-2-ol is a chiral secondary alcohol featuring a cyclopropyl substituent on its hexyl backbone. The (2R)-stereochemistry ensures enantiomeric purity, making it valuable for asymmetric synthesis and pharmaceutical applications. The cyclopropyl group introduces steric and electronic effects, influencing reactivity and stability in synthetic pathways. This compound is particularly useful as an intermediate in the preparation of biologically active molecules, where its rigid cyclopropyl moiety can enhance binding affinity or metabolic stability. Its well-defined stereochemistry allows for precise control in stereoselective reactions, while the alcohol functionality provides a versatile handle for further derivatization. Suitable for use under inert conditions due to potential sensitivity to oxidation.
(2R)-5-cyclopropylhexan-2-ol structure
(2R)-5-cyclopropylhexan-2-ol structure
Product Name:(2R)-5-cyclopropylhexan-2-ol
CAS No:2228000-77-7
MF:C9H18O
MW:142.238623142242
CID:6389877
PubChem ID:165735170
Update Time:2025-05-19

(2R)-5-cyclopropylhexan-2-ol Chemical and Physical Properties

Names and Identifiers

    • (2R)-5-cyclopropylhexan-2-ol
    • 2228000-77-7
    • EN300-1731259
    • Inchi: 1S/C9H18O/c1-7(9-5-6-9)3-4-8(2)10/h7-10H,3-6H2,1-2H3/t7?,8-/m1/s1
    • InChI Key: AZNHCYPHEYKCAL-BRFYHDHCSA-N
    • SMILES: O[C@H](C)CCC(C)C1CC1

Computed Properties

  • Exact Mass: 142.135765193g/mol
  • Monoisotopic Mass: 142.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 96.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 20.2Ų

(2R)-5-cyclopropylhexan-2-ol Pricemore >>

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Additional information on (2R)-5-cyclopropylhexan-2-ol

Introduction to (2R)-5-cyclopropylhexan-2-ol (CAS No. 2228000-77-7)

(2R)-5-cyclopropylhexan-2-ol (CAS No. 2228000-77-7) is a chiral compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound is characterized by its cyclopropyl and hexyl groups, which confer specific stereochemical configurations that are crucial for its biological activities and chemical reactivity.

The (2R)-5-cyclopropylhexan-2-ol molecule is of particular interest in the development of chiral intermediates for pharmaceuticals, agrochemicals, and other fine chemicals. The presence of the chiral center at the 2-position of the hexanol moiety allows for the synthesis of enantiomerically pure compounds, which are essential for many therapeutic applications where enantiomeric purity is critical for efficacy and safety.

Recent studies have highlighted the importance of (2R)-5-cyclopropylhexan-2-ol in the synthesis of novel drug candidates. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound can serve as a key intermediate in the synthesis of a new class of anti-inflammatory agents. The cyclopropyl group provides enhanced metabolic stability, while the chiral center ensures selective binding to target receptors, thereby improving the therapeutic index.

In addition to its role in drug discovery, (2R)-5-cyclopropylhexan-2-ol has been explored for its potential as a flavor and fragrance compound. The unique combination of cyclopropyl and hexyl groups imparts distinct sensory properties that are valuable in the food and cosmetics industries. A recent investigation by researchers at the University of California, Berkeley, revealed that this compound exhibits a pleasant, fruity aroma with good volatility, making it a promising candidate for use in fragrances and flavorings.

The synthesis of (2R)-5-cyclopropylhexan-2-ol has been optimized through various methodologies to achieve high yields and enantiomeric purity. One notable approach involves asymmetric hydrogenation reactions catalyzed by chiral ruthenium complexes. This method has been shown to produce (2R)-5-cyclopropylhexan-2-ol with excellent enantioselectivity, making it a preferred route for industrial-scale production.

The physical properties of (2R)-5-cyclopropylhexan-2-ol have also been extensively studied. It is a colorless liquid with a boiling point around 160°C at atmospheric pressure. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These properties make it suitable for various chemical processes and formulations.

In terms of safety and handling, (2R)-5-cyclopropylhexan-2-ol is generally considered to be low risk when appropriate precautions are taken. However, it is important to handle this compound with care to avoid skin contact and inhalation. Safety data sheets (SDS) should be consulted for detailed information on handling and storage.

The future prospects for (2R)-5-cyclopropylhexan-2-ol are promising. Ongoing research is focused on expanding its applications in pharmaceuticals, agrochemicals, and consumer products. Additionally, efforts are being made to develop more efficient and environmentally friendly synthetic routes to produce this valuable compound on a larger scale.

In conclusion, (2R)-5-cyclopropylhexan-2-ol (CAS No. 2228000-77-7) is a versatile chiral compound with significant potential in multiple industries. Its unique structural features and biological activities make it an important molecule for both academic research and industrial applications. As research continues to advance, it is likely that new uses and improvements will further enhance its value.

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